4-(2-(Furan-2-ylmethylene)hydrazinyl)-4-oxo-N-(m-tolyl)butanamide

• CAS: 302910-18-5
• Molecular Formula: C16H17N3O3
• Molecular Weight: 299.32 g/mol
• SMILES: CC1=CC(=CC=C1)NC(=O)CCC(=O)NN=CC2=CC=CO2
• InChI: InChI=1S/C16H17N3O3/c1-12-4-2-5-13(10-12)18-15(20)7-8-16(21)19-17-11-14-6-3-9-22-14/h2-6,9-11H,7-8H2,1H3,(H,18,20)(H,19,21)/b17-11+
• InChIKey: MHORJQISFZORNE-GZTJUZNOSA-N

Compound Overview and Physicochemical Profile

4-(2-(Furan-2-ylmethylene)hydrazinyl)-4-oxo-N-(m-tolyl)butanamide (CAS 302910-18-5) is a synthetic acylhydrazone derivative with the molecular formula C₁₆H₁₇N₃O₃ and a molecular weight of 299.32 g/mol . The compound features a furan-2-ylmethylene hydrazinyl moiety linked to a butanamide backbone bearing an m-tolyl (3-methylphenyl) substituent . It belongs to the broader class of furan-containing N-acylhydrazones, a scaffold associated with diverse biological activities including antitumor, antimicrobial, and enzyme inhibitory properties [1]. The compound has been registered in screening libraries and is commercially available from multiple research chemical suppliers at purities typically ≥95% .

▸ Furan-acylhydrazone scaffold for hit-to-lead screening

▸ m-Tolyl substituent for structure-activity relationship studies

▸ Commercially available research-grade compound

• [1] Cui Z, Li Y, Ling Y, Huang J, Cui J, Wang R, Yang X. New class of potent antitumor acylhydrazone derivatives containing furan. Eur J Med Chem. 2010;45(12):5576-84. PMID: 20884091. View Source

Why Generic Substitution Fails

Within the furan-containing acylhydrazone class, minor structural modifications—such as altering the aryl substituent on the butanamide nitrogen from m-tolyl to phenyl, 4-bromophenyl, or 4-chlorophenyl—can profoundly shift target engagement profiles, cytotoxicity potency, and metabolic stability [1]. The m-tolyl group at the meta position introduces a steric and electronic environment distinct from para-substituted or unsubstituted analogs, which may influence hydrogen-bonding networks, conformational preferences, and thus biological recognition [2]. Empirical evidence from structurally related series demonstrates that even single-atom substitutions can invert selectivity or abolish activity [1]. Consequently, generic substitution of 4-(2-(furan-2-ylmethylene)hydrazinyl)-4-oxo-N-(m-tolyl)butanamide with a close analog without head-to-head comparative data introduces substantial risk of functional non-equivalence in both biochemical screening cascades and cellular phenotypic assays.

Substituent-Dependent Activity

Minor changes from m-tolyl to phenyl or 4-substituted analogs may shift target engagement and assay response profiles.

Selectivity Sensitivity

Single-atom substitutions in the aryl group can invert selectivity in biochemical and cellular screens.

Lack of Direct Comparison

Generic substitution without head-to-head comparative data risks functional non-equivalence in research assays.

• [1] Cui Z, Li Y, Ling Y, Huang J, Cui J, Wang R, Yang X. New class of potent antitumor acylhydrazone derivatives containing furan. Eur J Med Chem. 2010;45(12):5576-84. PMID: 20884091. View Source
• [2] Carta Evidence. Design, synthesis and tubulin polymerization inhibition activity of newly synthesized hydrazone-linked to combretastatin analogues as potential anticancer agents. Published 2024-06-24. View Source

Quantitative Differentiation Evidence

CYP2C19 Inhibition Profile

In standardized human liver microsome assays, 4-(2-(furan-2-ylmethylene)hydrazinyl)-4-oxo-N-(m-tolyl)butanamide demonstrated an IC₅₀ greater than 25,000 nM against CYP2C19, using tolbutamide 4-hydroxylation as the probe substrate and detection by LC-MS/MS [1]. This value places the compound in a low-risk category for CYP2C19-mediated drug-drug interactions. By class-level comparison, many furan-containing small molecules are known to exhibit time-dependent CYP inhibition via reactive metabolite formation; the high IC₅₀ observed here suggests that this specific substitution pattern does not engage the CYP2C19 active site or generate inhibitory metabolites under the tested conditions [2]. However, a direct head-to-head comparator from the same acylhydrazone series with a different aryl substituent was not available in the public domain at the time of this analysis, limiting the differentiation to class-level inference rather than isogenic comparison.

CYP2C19 Inhibition

Class-level inference

IC₅₀ > 25,000 nM

Minimal CYP2C19 engagement in human liver microsomes

Limited to tolbutamide probe; full CYP panel data unavailable

Evidence Dimension	CYP2C19 inhibition (IC₅₀) in human liver microsomes
Target Compound Data	IC₅₀ > 25,000 nM
Comparator Or Baseline	Class-level baseline: furan-containing compounds are structural alerts for CYP inhibition; typical CYP2C19 inhibitors (e.g., omeprazole) exhibit IC₅₀ values < 1,000 nM
Quantified Difference	>25-fold margin above typical inhibitory threshold; no direct comparator from same series available
Conditions	Human liver microsomes; tolbutamide 4-hydroxylation as probe substrate; detection by LC-MS/MS

Why This Matters

Low CYP2C19 inhibition liability reduces the probability of pharmacokinetic drug-drug interactions, a critical consideration for lead prioritization in early-stage medicinal chemistry programs where polypharmacology or co-dosing is anticipated.

• [1] BindingDB BDBM50563322 / CHEMBL4777349. IC50 > 2.50E+4 nM. Inhibition of CYP2C19 in human liver microsomes using tolbutamide 4-hydroxylation as substrate by LC-MS/MS analysis. View Source
• [2] Peterson LA. Reactive metabolites in the biotransformation of molecules containing a furan ring. Chem Res Toxicol. 2013;26(1):6-25. (Representative class-level reference on furan CYP metabolism.) View Source

Computational Target Prediction for Xanthine Dehydrogenase

Computational target prediction using DrugMapper identified xanthine dehydrogenase/oxidase (XDH) as a putative target for 4-(2-(furan-2-ylmethylene)hydrazinyl)-4-oxo-N-(m-tolyl)butanamide, along with associated pathway mapping to purine nucleotide degradation and urate biosynthesis [1]. This prediction is notable because XDH is not a commonly reported target for furan-containing acylhydrazones, which are more frequently associated with tubulin polymerization inhibition or kinase targets [2]. The predicted XDH engagement, if experimentally validated, would differentiate this compound from the majority of its structural analogs that cluster around antitubulin mechanisms. However, this evidence is exclusively computational and requires confirmatory in vitro enzymatic assays before procurement decisions can be based on it.

XDH Target Prediction

Supporting evidence

Predicted XDH engagement by DrugMapper

Potential differentiation from tubulin-targeting analogs

In silico only; confirmatory enzymatic assays required

Evidence Dimension	Computational target prediction (DrugMapper output)
Target Compound Data	Predicted target: Xanthine dehydrogenase/oxidase (XDH); associated pathways: purine nucleotides degradation, urate biosynthesis
Comparator Or Baseline	Class-level baseline: structurally related furan-acylhydrazones predominantly target tubulin (colchicine-binding site) or CDK2/cyclin A
Quantified Difference	Qualitative differentiation only; no quantitative affinity data available
Conditions	In silico prediction using DrugMapper platform; no experimental validation reported

Why This Matters

A computationally predicted novel target mechanism—if experimentally confirmed—would provide a clear basis for selecting this compound over analogs for projects focused on purine metabolism disorders, gout, or ischemia-reperfusion injury.

• [1] DrugMapper / IDAAPM. Target prediction for CAS 302910-18-5. Institute for Drug Discovery, University of Helsinki. Available at: https://idaapm.helsinki.fi View Source
• [2] Carta Evidence. Design, synthesis and tubulin polymerization inhibition activity of newly synthesized hydrazone-linked to combretastatin analogues. Published 2024-06-24. View Source

Multi-Target Selectivity Fingerprint

High-throughput screening data from the Johns Hopkins Ion Channel Center and The Scripps Research Institute Molecular Screening Center provide a multi-target activity fingerprint for 4-(2-(furan-2-ylmethylene)hydrazinyl)-4-oxo-N-(m-tolyl)butanamide across several pharmacologically relevant targets . At a screening concentration of 9.3 µM, the compound showed 4.41% activation of the mu-type opioid receptor (MOR-1); at 6.95 µM, it exhibited 1.23% inhibition of ADAM17 (TACE); and at 3 µM, it showed -1.07% activation of the muscarinic acetylcholine receptor M1 . These near-baseline values across three distinct target classes (GPCR, metalloprotease, and GPCR respectively) suggest a relatively clean selectivity profile at micromolar concentrations. A B-score of -7.61 to -7.53 was recorded for regulator of G-protein signaling 4 (RGS4) . While no direct comparator from the same chemical series was screened in parallel, the consistently low activity across multiple counterscreens contrasts favorably with promiscuous hydrazone chemotypes that frequently register as pan-assay interference compounds (PAINS) [1].

Multi-Target Selectivity

Class-level inference

MOR-1: 4.4% act.; ADAM17: 1.2% inhib.; M1: −1.1% act.

Consistent low off-target activity suggests reduced PAINS risk

No same-series comparator; class-level baseline

Evidence Dimension	Multi-target selectivity profile (% activation/inhibition at specified concentrations)
Target Compound Data	MOR-1: 4.41% activation at 9.3 µM; ADAM17: 1.23% inhibition at 6.95 µM; M1 receptor: -1.07% activation at 3 µM; RGS4: B-score -7.61 to -7.53
Comparator Or Baseline	Class-level baseline: hydrazone-containing compounds are flagged as potential PAINS; promiscuous compounds typically show >50% inhibition/activation at 10 µM across multiple targets
Quantified Difference	All measured activities below 5% at relevant screening concentrations; no direct comparator from same series available
Conditions	Cell-based and biochemical assays performed at Johns Hopkins Ion Channel Center and Scripps Research Institute Molecular Screening Center

Why This Matters

A clean multi-target selectivity profile at early screening stages reduces the risk of pursuing compounds with polypharmacology-driven false positives, saving downstream validation resources in hit-to-lead campaigns.

• [1] Baell JB, Holloway GA. New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays. J Med Chem. 2010;53(7):2719-40. (Representative class-level reference on PAINS.) View Source

Recommended Application Scenarios

Lead Optimization with Low CYP2C19 Liability

For medicinal chemistry programs where the target indication involves co-medication or polypharmacology, 4-(2-(furan-2-ylmethylene)hydrazinyl)-4-oxo-N-(m-tolyl)butanamide offers a starting scaffold with experimentally demonstrated low CYP2C19 inhibition (IC₅₀ > 25,000 nM in human liver microsomes) [1]. This property is particularly valuable when lead series within the acylhydrazone class are being triaged for drug-drug interaction risk. Teams should request confirmatory CYP panel data (including CYP3A4, 2D6, and 2C9) from the vendor before committing to large-scale synthesis, as the current evidence is limited to CYP2C19 only.

XDH-Focused Purine Metabolism Screening

The computationally predicted engagement of xanthine dehydrogenase/oxidase (XDH) by DrugMapper distinguishes this compound from most furan-acylhydrazone analogs that are primarily associated with antitubulin mechanisms [1]. Research groups investigating purine metabolism disorders, hyperuricemia, gout, or ischemia-reperfusion injury may prioritize this compound for in vitro XDH enzymatic assays. Procurement for this purpose should be accompanied by a request for XDH inhibition IC₅₀ data if the vendor has conducted confirmatory testing, as the current prediction is purely computational and unvalidated.

Negative Control for Multi-Target Counter-Screens

The multi-target screening fingerprint showing consistently low activity (<5% modulation) against MOR-1, ADAM17, and the M1 muscarinic receptor at micromolar concentrations supports the use of this compound as a selectivity reference or negative control in biochemical and cellular counter-screening panels [1]. When profiling new acylhydrazone derivatives for off-target promiscuity, this compound can serve as an in-class benchmark for acceptable selectivity, provided the same assay conditions and concentrations are used.

SAR Exploration of m-Tolyl Substituent Effects

The m-tolyl group on the butanamide nitrogen represents a defined structural variable that can be systematically compared with para-tolyl, phenyl, 4-bromophenyl, and 4-chlorophenyl analogs to map substituent effects on potency, selectivity, and metabolic stability [1]. Procurement of this compound alongside a mini-panel of its closest analogs (e.g., N-phenyl, N-(4-bromophenyl), and N-(4-chlorophenyl) variants) enables controlled SAR exploration. Researchers should verify that each analog is sourced from the same vendor and purification batch to minimize confounding variables in comparative studies.

Application

Selection Property

Validation Focus

Lead optimization with low CYP2C19 liability

CYP2C19 inhibition profile

Confirmatory CYP panel (3A4, 2D6, 2C9) data

XDH-focused purine metabolism screening

Predicted XDH target engagement

In vitro XDH enzymatic assay validation

Negative control for multi-target counter-screens

Multi-target selectivity fingerprint

Verification of low activity across broader target panel

SAR exploration of m-tolyl substituent effects

m-Tolyl substituent identity

Controlled analog procurement from same vendor

• [1] Multiple sources as cited in Section 3: BindingDB (CYP2C19 data), DrugMapper (XDH prediction), ChemSrc (multi-target screening), and PubMed (class-level references). See individual Evidence_Items for full citations. View Source